2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoate
Overview
Description
2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoate, also known as methylparaben, is a widely used preservative in the cosmetic and pharmaceutical industries. It is a white crystalline powder that is soluble in water and alcohol. Methylparaben is known for its antimicrobial properties and is used to prevent the growth of bacteria, fungi, and other microorganisms in various products.
Mechanism of Action
Methylparaben works by inhibiting the growth of microorganisms by interfering with their metabolism and reproduction. It is effective against a wide range of microorganisms, including bacteria, fungi, and yeasts.
Biochemical and Physiological Effects:
Methylparaben has been shown to have low toxicity and is generally considered safe for use in cosmetic and pharmaceutical products. However, there have been concerns about its potential endocrine-disrupting effects and its ability to mimic estrogen in the body. Studies have shown that 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten can bind to estrogen receptors and affect the expression of estrogen-responsive genes.
Advantages and Limitations for Lab Experiments
Methylparaben is a widely used preservative in laboratory experiments due to its effectiveness against microorganisms and low toxicity. However, it is important to note that 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten can interfere with certain assays and should be used with caution in experiments that require sensitive detection methods.
Future Directions
1. Further studies on the potential endocrine-disrupting effects of 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten and its impact on human health.
2. Development of alternative preservatives to replace 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten in cosmetic and pharmaceutical products.
3. Investigation of the antimicrobial properties of 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten against emerging pathogens.
4. Study of the potential synergistic effects of 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten with other preservatives.
5. Investigation of the environmental impact of 2-methoxy-1-methyl-2-oxoethyl 4-hydroxybenzoaten and its degradation products.
Scientific Research Applications
Methylparaben has been extensively studied for its antimicrobial properties and is commonly used in cosmetic and pharmaceutical products to prevent the growth of microorganisms. It has also been studied for its potential use in food preservation.
properties
IUPAC Name |
(1-methoxy-1-oxopropan-2-yl) 4-hydroxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O5/c1-7(10(13)15-2)16-11(14)8-3-5-9(12)6-4-8/h3-7,12H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZNUOUGBKBFZGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC(=O)C1=CC=C(C=C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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